Cas no 1192815-04-5 (6,8-dimethyl-3-Isoquinolinamine)
1192815-04-5 structure
Product Name:6,8-dimethyl-3-Isoquinolinamine
CAS No:1192815-04-5
MF:C11H12N2
MW:172.226382255554
CID:1015676
PubChem ID:57476609
Update Time:2025-04-20
6,8-dimethyl-3-Isoquinolinamine Chemical and Physical Properties
Names and Identifiers
-
- 6,8-dimethyl-3-Isoquinolinamine
- 6,8-dimethylisoquinolin-3-amine
- 1192815-04-5
- QQKNHPWFFIATKE-UHFFFAOYSA-N
- SCHEMBL558565
- DTXSID20726831
-
- MDL: MFCD19689749
- Inchi: 1S/C11H12N2/c1-7-3-8(2)10-6-13-11(12)5-9(10)4-7/h3-6H,1-2H3,(H2,12,13)
- InChI Key: QQKNHPWFFIATKE-UHFFFAOYSA-N
- SMILES: N1C(=CC2C=C(C)C=C(C)C=2C=1)N
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 38.9Ų
6,8-dimethyl-3-Isoquinolinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189009074-1g |
6,8-Dimethylisoquinolin-3-amine |
1192815-04-5 | 97% | 1g |
$521.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656492-1g |
6,8-Dimethylisoquinolin-3-amine |
1192815-04-5 | 98% | 1g |
¥4242.00 | 2024-08-09 |
6,8-dimethyl-3-Isoquinolinamine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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